Cas no 2319637-19-7 (4-{5H,6H,7H-pyrrolo3,4-bpyridine-6-sulfonyl}-2,1,3-benzothiadiazole)

• Product Name: 4-{5H,6H,7H-pyrrolo3,4-bpyridine-6-sulfonyl}-2,1,3-benzothiadiazole
• CAS No: 2319637-19-7
• MF: C₁₃H₁₀N₄O₂S₂
• MW: 318.374099254608
• CID: 6158654
• PubChem ID: 121191286
• Update Time: 2025-08-02

4-{5H,6H,7H-pyrrolo3,4-bpyridine-6-sulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-{5H,6H,7H-pyrrolo3,4-bpyridine-6-sulfonyl}-2,1,3-benzothiadiazole
• 4-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-sulfonyl}-2,1,3-benzothiadiazole
• 4-(5,7-dihydropyrrolo[3,4-b]pyridin-6-ylsulfonyl)-2,1,3-benzothiadiazole
• AKOS032749607
• 4-((5,7-Dihydro-6H-pyrrolo[3,4-b]pyridin-6-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
• 4-((5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
• F6555-6612
• 2319637-19-7

• Inchi： 1S/C13H10N4O2S2/c18-21(19,12-5-1-4-10-13(12)16-20-15-10)17-7-9-3-2-6-14-11(9)8-17/h1-6H,7-8H2
• InChI Key： DKUYFUDCPWRKFD-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CC2C(=CC=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 318.02451792g/mol
• Monoisotopic Mass: 318.02451792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 113Ų

Additional information on 4-{5H,6H,7H-pyrrolo3,4-bpyridine-6-sulfonyl}-2,1,3-benzothiadiazole

Comprehensive Overview of 4-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-sulfonyl}-2,1,3-benzothiadiazole (CAS No. 2319637-19-7)

The compound 4-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-sulfonyl}-2,1,3-benzothiadiazole (CAS No. 2319637-19-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, combining a pyrrolopyridine core with a benzothiadiazole moiety, make it a promising candidate for various applications, including drug discovery, optoelectronics, and agrochemical research. The presence of both sulfonyl and heterocyclic groups in its architecture contributes to its diverse reactivity and potential functionality.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in pharmaceutical development. Researchers are particularly interested in molecules like 4-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-sulfonyl}-2,1,3-benzothiadiazole due to their potential as kinase inhibitors or modulators of biological pathways. The benzothiadiazole segment, for instance, is known for its electron-withdrawing properties, which can enhance the compound's ability to interact with target proteins. Meanwhile, the pyrrolopyridine scaffold is often associated with bioactivity in central nervous system (CNS) disorders, making this compound a subject of intense study in neuroscience research.

From a materials science perspective, the sulfonyl bridge in CAS No. 2319637-19-7 offers intriguing possibilities for the design of organic semiconductors and light-emitting diodes (OLEDs). The compound's conjugated system and planar structure could facilitate charge transport, a critical factor in the performance of optoelectronic devices. This aligns with the growing interest in sustainable and energy-efficient technologies, where heterocyclic sulfonamides are increasingly explored as key building blocks.

The synthesis of 4-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-sulfonyl}-2,1,3-benzothiadiazole typically involves multi-step organic reactions, including sulfonylation and cyclization strategies. Advanced techniques such as microwave-assisted synthesis or flow chemistry may be employed to improve yield and purity, addressing the industry's focus on green chemistry and process optimization. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography is essential to confirm its structural integrity, a topic frequently searched by synthetic chemists and quality control professionals.

In the context of drug discovery, this compound's potential as a small-molecule probe or lead compound is under evaluation. Its ability to modulate protein-protein interactions (PPIs) or enzyme activity could open doors to new therapies for diseases like cancer or neurodegenerative disorders. Given the rising prevalence of these conditions globally, the pharmaceutical industry is actively investigating pyrrolopyridine derivatives and benzothiadiazole-based scaffolds for their therapeutic potential.

Environmental and regulatory considerations also play a role in the study of CAS No. 2319637-19-7. Researchers are increasingly mindful of the eco-toxicological profile of new compounds, ensuring compliance with frameworks like REACH and FDA guidelines. This aligns with public interest in sustainable science and the search for green alternatives in chemical manufacturing.

In summary, 4-{5H,6H,7H-pyrrolo[3,4-b]pyridine-6-sulfonyl}-2,1,3-benzothiadiazole represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug development to advanced materials—highlight its relevance in contemporary research. As scientific inquiries into heterocyclic sulfonamides and functionalized benzothiadiazoles continue to expand, this compound is poised to remain a key subject of innovation and discovery.